Cas no 1116-77-4 (4-Dimethylaminobutyraldehyde Diethyl Acetal)

4-Dimethylaminobutyraldehyde Diethyl Acetal Properties

Names and Identifiers

• 4,4-Diethoxy-N,N-dimethyl-1-butanamine
• 4-(DIMETHYLAMINO)-BUTANAL DIETHYL ACETAL
• 4-Dimethylamino butyraldehyde Diethyl acetal
• 4-N,N-Dimethylaminobutanal Diethylacetal
• 4,4-Diethoxy-N,N-dimethylbutylamine
• 1-Butanamine,4,4-diethoxy-N,N-dimethyl
• 4-dimethylamino butyaldehyde dimethyl acetal
• 4-(Dimethylamino)butyraldehyde Diethyl Acetal
• (4,4-Diethoxy-butyl)-dimethyl-amine
• 4-(N,N-Dimethylamino)butyaldehyde diethyl acetal
• 4-Dimethylamino butyaldehyde diethyl acetal
• 1-(N,N-Dimethylamino)-4,4-diethoxybutane
• 4,4-diethoxy-N,N-dimethylbutan-1-amine
• 4,4-Diethoxy-N,N-dimethylbutanamine
• 4-Dimethylaminobutanal diethyl acetal
• N,N-Dimethyl-4-aminobutanal diethyl acetal
• 4-dimethylaminobutyraldehyde diethanol
• 4,4-Diethoxy-N,N-dimethyl butylamine
• 1-Butanamine, 4,4-diethoxy-N,N-dimethyl-
• 4-(N,N-Dimethylamino)Butanal Diethyl Acetal
• QKXMWBLNSPNBEY-UHFFFAOYSA-N
• 4,4-Diethoxy-N, N-dimethyl-butylamine
• 4-dim
• (4,4-DIETHOXYBUTYL)DIMETHYLAMINE
• 1116-77-4
• MFCD00671479
• P64QEI4T0I
• BAA11677
• 111666-77-4
• UNII-P64QEI4T0I
• DTXSID50338168
• W11982
• 4-(dimethylamino)butanal diethyl acetal
• CS-0186902
• SY049351
• FT-0654496
• SCHEMBL823290
• AKOS015908664
• AC-2019
• 4,4-Diethoxy-N.N-dimethyl-1-butanamine
• 4-Dimethylaminobutyraldehyde diethylacetal
• D3973
• 4,4-Diethoxy-N,N-dimethyl-1-butanamine #
• FT-0654014
• A802394
• 4-dimethylaminobutanal diethylacetal
• AS-13097
• 4-(dimethylamino) butanal diethylacetal
• SB30689
• 4-dimethylaminobutyraldehyde diethyl acetal
• Q-101941
• 4-(dimethylamino)-butyraldehyde diethylacetal
• 4,4-Diethoxy-N,N-dimethyl-1-butanamine; 1-(N,N-Dimethylamino)-4,4-diethoxybutane; 4,4-Diethoxy-N,N-dimethylbutanamine; 4,4-Diethoxy-N,N-dimethylbutylamine; 4-(Dimethylamino)butanal Diethyl Acetal; Zolmitriptan USP Related Compound H
• DB-028632
• +Expand

• MDL： MFCD00671479
• InChIKey： QKXMWBLNSPNBEY-UHFFFAOYSA-N
• Inchi： 1S/C10H23NO2/c1-5-12-10(13-6-2)8-7-9-11(3)4/h10H,5-9H2,1-4H3
• SMILES： O(C([H])([H])C([H])([H])[H])C([H])(C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 189.17300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 189.173
• Heavy Atom Count: 13
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 21.7

Experimental Properties

• LogP: 1.72730
• PSA: 21.70000
• Refractive Index: n20/D 1.421(lit.)
• Boiling Point: 95°C/11mmHg(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Color/Form: Pale yellow to colorless liquid.
• Solubility: Not determined
• Density: 0.844 g/mL at 25 °C(lit.)

4-Dimethylaminobutyraldehyde Diethyl Acetal Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 41
• Signal Word：Danger

4-Dimethylaminobutyraldehyde Diethyl Acetal Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters